4-((3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)sulfonyl)benzonitrile

• IUPAC Name: 4-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C19H18N4O2S/c1-14-21-18-4-2-3-5-19(18)23(14)16-10-11-22(13-16)26(24,25)17-8-6-15(12-20)7-9-17/h2-9,16H,10-11,13H2,1H3
• InChI Key: XEHFIEYGQFKVCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CCN(C3)S(=O)(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

4-((3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)sulfonyl)benzonitrile, also known as PNU-282987, is a selective agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR). This receptor is found in the central nervous system and is involved in various physiological processes such as learning, memory, and attention. PNU-282987 has been studied extensively for its potential therapeutic applications in neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Application in Catalysis A study focusing on the coordination and rearrangement of benzimidazole derivatives highlights their potential in forming nickel complexes, which have applications in catalysis and material science (Bermejo et al., 2000)[https://consensus.app/papers/coordination-14methylphenyl-bermejo/3dd69284f04f52d5b81c6e54448a2dae/?utm_source=chatgpt]. These complexes were characterized through various analytical techniques, providing a foundation for understanding the reactivity and applications of benzimidazole sulfonyl compounds in catalytic processes.

Antimicrobial Activity Research on the synthesis of imidazo[1,2-a]pyridines substituted at the 3-position for potential antiulcer applications suggests that benzimidazole derivatives can exhibit significant biological activities (Starrett et al., 1989)[https://consensus.app/papers/synthesis-activity-3substituted-imidazo12apyridines-starrett/5a0bcf3e4da451edb27464d1bd0e2f45/?utm_source=chatgpt]. Although these compounds were primarily investigated as antiulcer agents, their method of action and structural features could inform the development of antimicrobial agents from benzimidazole sulfonyl compounds.

Material Science and Polymer Chemistry A study on the synthesis of polyimides from unsymmetrical diamine containing imidazole pendant groups reveals the importance of benzimidazole derivatives in developing new materials with high thermal stability and solubility in various solvents (Ghaemy & Alizadeh, 2009)[https://consensus.app/papers/synthesis-thermally-polyimides-diamine-containing-ghaemy/0221f70e9f5959aabeb99f90a4093752/?utm_source=chatgpt]. These characteristics are crucial for applications in advanced material science, including electronics and coatings.